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Compound of Interest

Compound Name: Xylene cyanole FF

Cat. No.: B213183 Get Quote

Xylene Cyanole FF is a synthetic triphenylmethane dye widely utilized in molecular biology

and analytical chemistry.[1][2][3] Its vibrant blue color and specific migration properties in gel

matrices make it an indispensable tool for researchers, particularly in the field of nucleic acid

analysis.[1][3][4][5] This technical guide provides an in-depth overview of the chemical

properties, structure, and common applications of Xylene Cyanole FF, with a focus on its use

as a tracking dye in gel electrophoresis.

Core Chemical Properties and Structure
Xylene Cyanole FF is recognized for its good water solubility, which facilitates its use in

various aqueous buffer systems commonly employed in molecular biology laboratories.[1][2][3]

The compound is stable under standard laboratory conditions and is incompatible with strong

oxidizing agents.[3]

Chemical Structure:

The structure of Xylene Cyanole FF features a central carbon atom bonded to three aryl

groups, characteristic of a triphenylmethane dye. Its chemical formula is C₂₅H₂₇N₂NaO₆S₂.[1]

[2][5][6][7][8]

IUPAC Name: sodium;4-[(Z)-[4-(ethylamino)-3-methylphenyl]-(4-ethylimino-3-methylcyclohexa-

2,5-dien-1-ylidene)methyl]-3-sulfobenzenesulfonate[6]

Below is a table summarizing the key chemical and physical properties of Xylene Cyanole FF.
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Property Value Source

Molecular Formula C₂₅H₂₇N₂NaO₆S₂ [1][2][5][6][7][8]

Molecular Weight 538.61 g/mol [2][4][5][8][9]

CAS Number 2650-17-1 [1][2][4][5][6][7]

Appearance
Green to dark green crystalline

powder
[1][7]

Melting Point 295 °C (decomposes) [1][7][8]

Solubility Soluble in water [1][3][8]

λmax 615 nm [8]

Synonyms Acid blue 147, Cyanol FF, XC [1][2][5][6][7]

Applications in Research
The primary application of Xylene Cyanole FF is as a tracking dye in agarose and

polyacrylamide gel electrophoresis for the separation of nucleic acids (DNA and RNA).[1][2][3]

[4][5] Its migration rate in the gel allows researchers to monitor the progress of the

electrophoresis run.[3] In a standard 1% agarose gel, Xylene Cyanole FF migrates at a rate

comparable to a DNA fragment of approximately 4,000 to 5,000 base pairs.[3]

Beyond its role in electrophoresis, Xylene Cyanole FF is also utilized in:

Histology and Pathology: It can be used as a counterstain to enhance the visibility of cellular

structures in tissue samples.[1][2]

Biochemical Assays: It has been employed in spectrophotometric assays for the detection of

certain metal ions.[3]

Experimental Protocol: Use as a Tracking Dye in Gel
Electrophoresis
This protocol outlines the preparation and use of a 6X loading buffer containing Xylene
Cyanole FF for agarose gel electrophoresis of DNA.
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Materials:

Xylene Cyanole FF powder

Glycerol

Sterile, deionized water

1 M Tris-HCl, pH 8.0

0.5 M EDTA, pH 8.0

Sterile microcentrifuge tubes

Micropipettes and sterile tips

Procedure:

Preparation of 6X Loading Buffer (50 mL):

In a 50 mL conical tube, combine the following:

30 mL of 100% glycerol

0.125 g of Xylene Cyanole FF

Add sterile deionized water to a final volume of 50 mL.

Vortex thoroughly until the Xylene Cyanole FF is completely dissolved.

Aliquot into smaller, sterile microcentrifuge tubes for storage.

Sample Preparation:

For a standard 10 µL final volume to be loaded into the gel well, mix:

1.7 µL of 6X loading buffer

8.3 µL of your DNA sample
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Gel Loading and Electrophoresis:

Carefully load the DNA sample mixed with the loading buffer into the wells of an agarose

gel.

The glycerol in the loading buffer increases the density of the sample, allowing it to sink to

the bottom of the well.

The Xylene Cyanole FF provides a visible blue color, allowing for easy monitoring of

sample loading and migration during electrophoresis.

Run the gel at a constant voltage until the blue dye front has migrated the desired distance

down the gel.

Visualizing the Workflow
The following diagram illustrates the typical workflow for using Xylene Cyanole FF as a

tracking dye in agarose gel electrophoresis.

Sample Preparation

Electrophoresis Analysis

DNA Sample Mix Sample and Buffer

6X Loading Buffer
(with Xylene Cyanole FF)

Load Sample into
Agarose Gel Well

Apply Electric Field
(Run Gel) Monitor Dye Migration Stop Electrophoresis Visualize DNA

(e.g., with EtBr/SYBR Safe)

Click to download full resolution via product page

Workflow for DNA agarose gel electrophoresis using Xylene Cyanole FF.

Safety and Handling
Xylene Cyanole FF is considered an irritant to the skin, eyes, and respiratory system.[10][11]

[12][13] It is important to handle the powder in a well-ventilated area and to wear appropriate
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personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[10][11]

[12][13] In case of contact, rinse the affected area thoroughly with water.[10][11][12][13] For

detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

manufacturer.[10][11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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